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Compound of Interest

Compound Name:
1-(4-(Benzyloxy)-3-nitrophenyl)-2-

bromoethanone

Cat. No.: B041599 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and applications of 2-Bromo-4'-benzyloxy-3'-nitroacetophenone, a key intermediate in

pharmaceutical synthesis.

Chemical and Physical Properties
2-Bromo-4'-benzyloxy-3'-nitroacetophenone is an aromatic organic compound characterized by

the presence of bromo, benzyloxy, and nitro functional groups attached to an acetophenone

core.[1] It presents as a pale yellow to cream-colored crystalline powder at room temperature.

[1][2][3]

Table 1: Physicochemical Properties of 2-Bromo-4'-benzyloxy-3'-nitroacetophenone
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Property Value Source(s)

CAS Number 43229-01-2 [2][3]

Molecular Formula C₁₅H₁₂BrNO₄ [2][4][5]

Molecular Weight 350.16 g/mol [2][4]

Appearance
Pale yellow to cream

crystalline powder
[1][2][3]

Melting Point 134-138 °C [2][3]

Boiling Point 465.2 ± 35.0 °C (Predicted) [2][3]

Density 1.517 ± 0.06 g/cm³ (Predicted) [3]

Solubility

Soluble in Methylene Chloride,

sparingly soluble in Ethyl

Acetate, insoluble in water.

[1][2][3]

Synthesis and Experimental Protocols
The synthesis of 2-Bromo-4'-benzyloxy-3'-nitroacetophenone typically involves the bromination

of its precursor, 4'-benzyloxy-3'-nitroacetophenone. Below are detailed experimental protocols

derived from available literature.

Protocol 1: Bromination using Trimethylphenylammonium Tribromide

This method outlines the synthesis via the reaction of 4'-benzyloxy-3'-nitroacetophenone with

trimethylphenylammonium tribromide in a suitable solvent.

Step 1: Dissolution 200 g of 4-benzyloxy-3-nitroacetophenone is dissolved in 1000 mL of

dichloromethane.[3]

Step 2: Reagent Addition 277 g of trimethylphenylammonium tribromide is added to the

solution.[3]

Step 3: Reaction The reaction mixture is heated to 300 °C and maintained at this

temperature for 4 hours.[3]
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Step 4: Work-up and Isolation Upon completion, the residual liquid is poured into water. The

resulting solid is filtered, washed with water, and dried to yield the final product, 2-Bromo-4'-

benzyloxy-3'-nitroacetophenone.[3] A yield of 98% has been reported for this method.[3]

Protocol 2: Bromination using Bromine in Chloroform

An alternative synthesis route involves the direct bromination of the precursor with elemental

bromine.

Step 1: Dissolution 5.4 g of 4-benzyloxy-3-nitroacetophenone is dissolved in 60 ml of

chloroform.[6]

Step 2: Reagent Addition A solution of 3.2 g of bromine in 5 ml of chloroform is added

dropwise to the stirred solution.[6]

Step 3: Reaction The mixture is stirred for an additional 30 minutes after the addition is

complete.[6]

Step 4: Work-up and Isolation The reaction product is concentrated under reduced pressure.

The resulting crystalline residue is washed with 20 ml of benzene and dried to yield the final

product.[6]
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General synthesis workflow for 2-Bromo-4'-benzyloxy-3'-nitroacetophenone.

Applications in Drug Development
2-Bromo-4'-benzyloxy-3'-nitroacetophenone is a crucial intermediate in the synthesis of various

pharmaceutical compounds. Its most notable application is in the production of Arformoterol

Tartrate.[3][4] Arformoterol is a long-acting beta-2 adrenoceptor agonist used for the long-term

treatment of bronchoconstriction in patients with chronic obstructive pulmonary disease

(COPD).[3][4] The bromo and nitro functionalities on the molecule make it a versatile building

block for further chemical modifications.[1]

2-Bromo-4'-benzyloxy-
3'-nitroacetophenone Multi-step Chemical SynthesisIntermediate Arformoterol

(Active Pharmaceutical Ingredient)
Yields β2-Adrenergic Receptor AgonistMechanism of Action Treatment of COPDTherapeutic Application
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Role as an intermediate in the synthesis of Arformoterol for COPD treatment.

Safety, Handling, and Storage
Proper handling and storage of 2-Bromo-4'-benzyloxy-3'-nitroacetophenone are essential to

ensure laboratory safety.

Hazard Identification: This compound is known to cause skin irritation and serious eye

irritation.[2] It may also cause respiratory irritation.[7]

Handling Precautions:

Work in a well-ventilated area or under a chemical fume hood.[2][8]

Avoid generating dust.[2]

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.[7][8]

Avoid contact with skin, eyes, and clothing.[2] Wash hands thoroughly after handling.[2]

Storage:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB3396148_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3396148.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3396148_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3396148.htm
https://www.guidechem.com/encyclopedia/2-bromo-4-benzyloxy-3-nitroace-dic23933.html
https://www.benchchem.com/product/b041599?utm_src=pdf-body-img
https://mubychem.com/2-bromo-4%E2%80%99-benzyloxy-3-nitroacetophenonemanufacturers.html
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/3714/Bromoacetophenone-4--B56404-Millipore-Sigma-11-8-21.pdf
https://mubychem.com/2-bromo-4%E2%80%99-benzyloxy-3-nitroacetophenonemanufacturers.html
https://www.fishersci.com/store/msds?partNumber=AC398850010&productDescription=2-BROMO-2+-NITROACETOPHE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://mubychem.com/2-bromo-4%E2%80%99-benzyloxy-3-nitroacetophenonemanufacturers.html
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/3714/Bromoacetophenone-4--B56404-Millipore-Sigma-11-8-21.pdf
https://www.fishersci.com/store/msds?partNumber=AC398850010&productDescription=2-BROMO-2+-NITROACETOPHE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://mubychem.com/2-bromo-4%E2%80%99-benzyloxy-3-nitroacetophenonemanufacturers.html
https://mubychem.com/2-bromo-4%E2%80%99-benzyloxy-3-nitroacetophenonemanufacturers.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store in a tightly closed container in a cool, dry place.[1]

It is recommended to store under an inert gas like nitrogen or argon at 2-8°C.[3]

Keep away from incompatible materials such as oxidizing agents, strong acids, and strong

bases.[2]

First Aid Measures:

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes and

remove contaminated clothing.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.[2]

Inhalation: Remove the victim to fresh air. If breathing is difficult, provide oxygen.[8]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

[7] Do not let the product enter drains.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 2-Bromo-4'-benzyloxy-
3'-nitroacetophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041599#2-bromo-4-benzyloxy-3-nitroacetophenone-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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